3-(2-fluorobenzyl)-8-(furan-2-ylmethyl)-1-methyl-7,8-dihydro-1H-imidazo[2,1-f]purine-2,4(3H,6H)-dione

• IUPAC Name: 2-[(2-fluorophenyl)methyl]-6-(furan-2-ylmethyl)-4-methyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C20H18FN5O3/c1-23-17-16(18(27)26(20(23)28)11-13-5-2-3-7-15(13)21)25-9-8-24(19(25)22-17)12-14-6-4-10-29-14/h2-7,10H,8-9,11-12H2,1H3
• InChI Key: OHLIWMHSFWNLPG-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)CC3=CC=CC=C3F)N4CCN(C4=N2)CC5=CC=CO5
• Molecular Formula: C20H18FN5O3
• Molecular Weight: 395.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The furan ring and the imidazo[2,1-f]purine ring system would contribute to the rigidity of the molecule, while the fluorobenzyl group could add some polarity.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present. The furan ring is aromatic and relatively stable, but can undergo electrophilic aromatic substitution. The imidazo[2,1-f]purine ring system might also participate in various reactions depending on the conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors like its polarity, molecular weight, and the presence of aromatic rings could influence properties like solubility, melting point, and reactivity.

Scientific Research Applications

Antimicrobial Activity

Compounds with furan moieties have been studied for their antimicrobial properties. . This suggests that our compound could be synthesized and evaluated for potential use against bacterial strains such as Mycobacterium tuberculosis and fungal pathogens like Candida albicans.

Organic Synthesis Catalysis

. This indicates that our compound could act as a catalyst or intermediate in the synthesis of other complex organic molecules.